3-(Benzyloxy)-5-methoxythiophene-2-carboxylic acid

Specification

• Molecular Formula: C13H12O4S
• Molecular Weight: 264.30 g/mol
• IUPAC Name: 5-methoxy-3-phenylmethoxythiophene-2-carboxylic acid
• Standard InChI: InChI=1S/C13H12O4S/c1-16-11-7-10(12(18-11)13(14)15)17-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,14,15)
• Standard InChI Key: DILBREKSUQZZKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(S1)C(=O)O)OCC2=CC=CC=C2

Introduction

3-(Benzyloxy)-5-methoxythiophene-2-carboxylic acid is a complex organic compound featuring a thiophene ring with specific substitutions. Its molecular formula is C13H12O4S, and it has a molecular weight of approximately 264.3 g/mol. This compound is notable for its potential applications in pharmaceuticals and organic synthesis due to its functional groups, which can participate in various chemical reactions.

Synthesis Methods

The synthesis of 3-(Benzyloxy)-5-methoxythiophene-2-carboxylic acid can be achieved through several methods, depending on the availability of starting materials and desired yields. While specific synthesis protocols are not detailed in the available literature, the choice of method typically involves considerations of efficiency, cost, and environmental impact.

Potential Applications

This compound has potential applications in various fields, including:

• Pharmaceuticals: Due to its functional groups, it can be used as a building block for synthesizing more complex molecules with potential therapeutic effects.

• Organic Synthesis: Its reactivity makes it useful for various organic reactions, contributing to the development of new compounds.

Comparison with Similar Compounds

Several compounds share structural similarities with 3-(Benzyloxy)-5-methoxythiophene-2-carboxylic acid. These include:

Compound Name	CAS Number	Molecular Formula	Molecular Weight
3-(Benzyloxy)-4-chloro-5-methoxythiophene-2-carboxylic acid	1710202-47-3	C13H11ClO4S	298.74
3-(Benzyloxy)thiophene-2-carboxylic acid	186588-88-5	C12H10O3S	234.27
4-(Benzyloxy)-5-methoxythiophene-2-carboxylic acid	Not available	C13H12O4S	Not available

These compounds highlight the diversity of thiophene derivatives and their potential applications in chemistry and biology.